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Compound of Interest

Compound Name: UWA-101

CAS No.: 1350821-24-7

Cat. No.: B1257170

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
UWA-101, an α-cyclopropyl analog of 3,4-methylenedioxymethamphetamine (MDMA), has

emerged as a promising research compound, notably for its potential therapeutic applications

in neurological disorders such as Parkinson's disease.[1][2][3] Unlike MDMA, UWA-101
exhibits a unique pharmacological profile as a selective serotonin-dopamine reuptake inhibitor

(SDRI) with reduced psychoactivity and neurotoxicity.[1][2][4] These characteristics make

UWA-101 a valuable tool for investigating the roles of the serotonin and dopamine systems in

various physiological and pathological processes. This document provides a detailed protocol

for the chemical synthesis of UWA-101 for research purposes, along with its biological context

and proposed mechanism of action.
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Characteristic Value

IUPAC Name
1-(Benzo[d][1][2]dioxol-5-yl)-N-methyl-2-

cyclopropylethan-1-amine

Molecular Formula C13H17NO2

Molecular Weight 219.28 g/mol

CAS Number 1350821-24-7

Appearance Off-white to white solid

Purity (typical) >98%

Synthesis Protocol
The synthesis of UWA-101 is achieved through a two-step process. The first step involves the

synthesis of the precursor, piperonyl cyclopropyl ketone, followed by a reductive amination

reaction with methylamine to yield the final product.

Step 1: Synthesis of Piperonyl Cyclopropyl Ketone
This protocol is a representative procedure based on common organic synthesis

methodologies for analogous ketones.

Materials:

Piperonal (3,4-methylenedioxybenzaldehyde)

(Cyclopropyl)triphenylphosphonium bromide

Potassium tert-butoxide

Toluene, anhydrous

Dichloromethane (DCM)

Magnesium sulfate (MgSO4), anhydrous
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Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Wittig Reaction: To a stirred suspension of (cyclopropyl)triphenylphosphonium bromide (1.2

eq) in anhydrous toluene at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add

potassium tert-butoxide (1.2 eq) portion-wise.

Stir the resulting orange-red ylide solution at 0 °C for 30 minutes.

Add a solution of piperonal (1.0 eq) in anhydrous toluene dropwise to the ylide solution.

Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

Monitor the reaction by thin-layer chromatography (TLC).

Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 50 mL).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel (eluting with a

hexane/ethyl acetate gradient) to afford 1-(benzo[d][1][2]dioxol-5-yl)cyclopropene.

Oxidation (representative procedure): The resulting alkene can be oxidized to the

corresponding ketone. A common method is hydroboration-oxidation to the alcohol followed

by oxidation with a reagent like pyridinium chlorochromate (PCC) or a Swern oxidation.

Detailed experimental conditions for this step should be optimized by the researcher.

The resulting piperonyl cyclopropyl ketone should be characterized by NMR and mass

spectrometry to confirm its identity and purity before proceeding.
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Step 2: Reductive Amination for UWA-101 Synthesis
This procedure is based on the frequently cited method for UWA-101 synthesis.[4]

Materials:

Piperonyl cyclopropyl ketone

Methylamine solution (e.g., 40% in water or 2M in THF)

Sodium cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride (NaBH(OAc)3)

Methanol or Ethanol

Acetic acid (glacial)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Brine

Magnesium sulfate (MgSO4), anhydrous

Hydrochloric acid (HCl) in diethyl ether or isopropanol (for salt formation)

Procedure:

Dissolve piperonyl cyclopropyl ketone (1.0 eq) in methanol or ethanol in a round-bottom

flask.

Add methylamine solution (2.0-3.0 eq) to the flask.

Acidify the mixture to a pH of approximately 6-7 by the dropwise addition of glacial acetic

acid. This facilitates the formation of the intermediate imine.

Stir the mixture at room temperature for 1-2 hours to allow for imine formation.
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In a separate flask, dissolve sodium cyanoborohydride or sodium triacetoxyborohydride (1.5

eq) in the same solvent.

Slowly add the reducing agent solution to the imine mixture. The reaction is typically

exothermic, and the temperature should be monitored.

Stir the reaction mixture at room temperature for 12-24 hours.

Monitor the reaction progress by TLC or LC-MS.

Once the reaction is complete, quench the reaction by the slow addition of water.

Concentrate the mixture under reduced pressure to remove the bulk of the organic solvent.

Basify the aqueous residue with a saturated sodium bicarbonate solution to a pH of >9.

Extract the aqueous layer with dichloromethane (3 x 50 mL).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

filter.

Concentrate the filtrate under reduced pressure to obtain the crude UWA-101 freebase.

For purification and ease of handling, the hydrochloride salt is often prepared. Dissolve the

crude freebase in a minimal amount of a suitable solvent (e.g., diethyl ether or isopropanol)

and add a solution of HCl in the same solvent dropwise with stirring.

The UWA-101 hydrochloride salt will precipitate. Collect the solid by filtration, wash with cold

solvent, and dry under vacuum.

The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to

confirm its identity and purity.
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UWA-101 Synthesis Workflow

Piperonal

Wittig Reaction

(Cyclopropyl)triphenyl-
phosphonium bromide

1-(benzo[d][1,3]dioxol-5-yl)cyclopropene

Oxidation

Piperonyl Cyclopropyl Ketone

Reductive Amination

Methylamine

UWA-101

Click to download full resolution via product page

Caption: Two-step synthesis of UWA-101 from piperonal.

Biological Context and Mechanism of Action
UWA-101 acts as a selective serotonin-dopamine reuptake inhibitor (SDRI).[1] It has a

significantly higher affinity for the dopamine transporter (DAT) and serotonin transporter (SERT)

compared to the norepinephrine transporter (NET).[2][4] This dual action leads to an increase
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in the extracellular concentrations of both dopamine and serotonin in the synaptic cleft, thereby

enhancing dopaminergic and serotonergic neurotransmission.

The α-cyclopropyl substitution is crucial for its unique pharmacological profile, as it reduces the

affinity for the 5-HT2A receptor, which is associated with the psychoactive effects of MDMA.[1]

The lack of significant interaction with the norepinephrine transporter may also contribute to its

reduced cardiovascular side effects compared to other stimulants.
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Click to download full resolution via product page

Caption: UWA-101 inhibits dopamine and serotonin reuptake.

Potential Research Applications
Neurodegenerative Diseases: UWA-101 has been investigated for its potential to alleviate

the motor symptoms of Parkinson's disease, particularly in combination with L-DOPA

therapy.[2][4] Its ability to modulate both dopamine and serotonin systems may offer a more

comprehensive therapeutic approach.

Mood and Anxiety Disorders: As a selective SDRI, UWA-101 can be a valuable tool to

dissect the roles of dopamine and serotonin in animal models of depression, anxiety, and

other affective disorders.

Drug Abuse and Addiction: The unique pharmacological profile of UWA-101, with its reduced

abuse potential compared to MDMA, makes it a useful compound for studying the

neurobiological mechanisms of addiction and reward pathways.

Safety Precautions
UWA-101 is a research chemical and should be handled with appropriate safety precautions.

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Avoid inhalation, ingestion, and skin contact.

Refer to the Safety Data Sheet (SDS) for detailed safety information.

UWA-101 is a structural analog of a controlled substance in many jurisdictions. Researchers

should ensure they are in compliance with all local, state, and federal regulations regarding

the synthesis, possession, and use of this compound.

Disclaimer: This document is intended for informational purposes for research and

development professionals. The synthesis protocols are representative and may require
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optimization. All chemical syntheses should be performed by trained professionals in a suitably

equipped laboratory. The biological information provided is based on published research and

should not be considered as medical advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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